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Compound of Interest

Compound Name: (R)-Citalopram oxalate

Cat. No.: B610427 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory management. (R)-
Citalopram oxalate, a selective serotonin reuptake inhibitor, requires careful handling and

adherence to specific disposal protocols to mitigate risks to personnel and the environment.

This guide provides essential, step-by-step procedures for the proper disposal of (R)-
Citalopram oxalate, ensuring safety and regulatory compliance.

Hazard Profile and Safety Summary
(R)-Citalopram oxalate is classified as a hazardous substance, harmful if swallowed or if it

comes into contact with skin. It is also recognized as being very toxic to aquatic life,

necessitating stringent measures to prevent its release into the environment.[1] The following

table summarizes key safety and disposal information.
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Parameter Information Reference

Chemical Name

(S)-(+)-1-[3-

(Dimethylamino)propyl]-1-(4-

fluorophenyl)-1,3-dihydro-5-

isobenzofurancarbonitrile

oxalate

[2]

CAS Number 219861-08-2 [2][3]

Hazard Statements

Harmful if swallowed (H302),

Harmful in contact with skin

(H312)

Primary Disposal Route Incineration [4]

Environmental Precautions
Do not release into the

environment.[1][4]
[1][4]

Container Handling

Leave chemicals in original

containers. Handle uncleaned

containers as the product

itself.

Step-by-Step Disposal Protocol
The disposal of (R)-Citalopram oxalate must be conducted in accordance with all federal,

state, and local regulations.[4] The following protocol outlines the necessary steps for safe

disposal.

Waste Identification and Segregation:

Identify all waste containing (R)-Citalopram oxalate, including pure substance,

contaminated labware (e.g., vials, spatulas, gloves), and solutions.

Do not mix (R)-Citalopram oxalate waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.
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Keep the waste in its original or a compatible, properly labeled container. The label should

clearly indicate "(R)-Citalopram Oxalate Waste" and any associated hazards.

Packaging and Storage:

Ensure the waste container is tightly sealed to prevent leaks or spills.

Store the sealed waste container in a designated, secure area away from incompatible

materials such as strong oxidizers, strong bases, and strong acids.[4]

The storage area should be cool, dry, and well-ventilated.[5]

Arranging for Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal company to

arrange for pickup and disposal.

Provide the disposal company with the Safety Data Sheet (SDS) for (R)-Citalopram
oxalate.

Incineration is the most effective and recommended method of disposal for this compound.

[4]

Handling Spills:

In the event of a spill, avoid generating dust. If possible, moisten the dust with water

before collecting it with a shovel or broom.[4] A vacuum cleaner can also be used.[4]

Wear appropriate personal protective equipment (PPE), including gloves, protective

clothing, and eye/face protection during cleanup.

Collect the spilled material in a sealed container for disposal as hazardous waste.[5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (R)-
Citalopram oxalate waste in a laboratory setting.
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Waste Generation
((R)-Citalopram Oxalate)

Is waste pure substance or
heavily contaminated material?

Is waste lightly
contaminated labware?

Segregate in a labeled,
sealed container.

Yes

Package with other compatible
solid hazardous waste.

Yes

Store in designated
hazardous waste area.

Contact licensed hazardous
waste disposal service.

Arrange for incineration.

Click to download full resolution via product page

Disposal workflow for (R)-Citalopram Oxalate.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of (R)-Citalopram oxalate, protecting both themselves and the environment. Always

consult your institution's specific safety protocols and the latest Safety Data Sheet for the most

current information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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